Cas no 50996-37-7 (2,4,6(3H)-Pteridinetrione, 1,5-dihydro-1-methyl-)
50996-37-7 structure
Product Name:2,4,6(3H)-Pteridinetrione, 1,5-dihydro-1-methyl-
CAS No:50996-37-7
MF:C7H6N4O3
MW:194.147540569305
CID:363640
PubChem ID:3521017
Update Time:2025-04-19
2,4,6(3H)-Pteridinetrione, 1,5-dihydro-1-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,4,6(3H)-Pteridinetrione, 1,5-dihydro-1-methyl-
- 1-methyl-5H-pteridine-2,4,6-trione
- 50996-37-7
- AKOS024340798
- DTXSID30393270
-
- Inchi: 1S/C7H6N4O3/c1-11-5-4(6(13)10-7(11)14)9-3(12)2-8-5/h2H,1H3,(H,9,12)(H,10,13,14)
- InChI Key: LZCOBTLZNBLUIK-UHFFFAOYSA-N
- SMILES: O=C1C2=C(N=CC(N2)=O)N(C)C(N1)=O
Computed Properties
- Exact Mass: 194.04408
- Monoisotopic Mass: 194.04399007g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 409
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 90.9Ų
Experimental Properties
- PSA: 90.87
2,4,6(3H)-Pteridinetrione, 1,5-dihydro-1-methyl- Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
50996-37-7 (2,4,6(3H)-Pteridinetrione, 1,5-dihydro-1-methyl-) Related Products
- 60132-35-6(Pterodondiol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent